Cas no 2549014-79-9 (N-{[1-(5-bromopyrimidin-2-yl)azetidin-3-yl]methyl}-N-methylmethanesulfonamide)

• Product Name: N-{[1-(5-bromopyrimidin-2-yl)azetidin-3-yl]methyl}-N-methylmethanesulfonamide
• CAS No: 2549014-79-9
• MF: C₁₀H₁₅BrN₄O₂S
• MW: 335.220699548721
• CID: 5312135
• PubChem ID: 154582511
• Update Time: 2025-05-26

N-{[1-(5-bromopyrimidin-2-yl)azetidin-3-yl]methyl}-N-methylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• F6788-7833
• AKOS040729895
• 2549014-79-9
• N-{[1-(5-bromopyrimidin-2-yl)azetidin-3-yl]methyl}-N-methylmethanesulfonamide
• N-[[1-(5-Bromo-2-pyrimidinyl)-3-azetidinyl]methyl]-N-methylmethanesulfonamide

• Inchi： 1S/C10H15BrN4O2S/c1-14(18(2,16)17)5-8-6-15(7-8)10-12-3-9(11)4-13-10/h3-4,8H,5-7H2,1-2H3
• InChI Key： WYQBHMRMYMHJSW-UHFFFAOYSA-N
• SMILES： CS(N(CC1CN(C2=NC=C(Br)C=N2)C1)C)(=O)=O

Computed Properties

• Exact Mass: 334.00991g/mol
• Monoisotopic Mass: 334.00991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• Density: 1.587±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 482.7±55.0 °C(Predicted)
• pka: 2.44±0.42(Predicted)

Additional information on N-{[1-(5-bromopyrimidin-2-yl)azetidin-3-yl]methyl}-N-methylmethanesulfonamide

Recent Advances in the Study of N-{[1-(5-bromopyrimidin-2-yl)azetidin-3-yl]methyl}-N-methylmethanesulfonamide (CAS: 2549014-79-9)

The compound N-{[1-(5-bromopyrimidin-2-yl)azetidin-3-yl]methyl}-N-methylmethanesulfonamide (CAS: 2549014-79-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique azetidine and bromopyrimidine moieties, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic efficacy.

One of the key areas of research has been the exploration of this compound's role as a selective kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often implicated in diseases such as cancer and inflammatory disorders. The bromopyrimidine group in N-{[1-(5-bromopyrimidin-2-yl)azetidin-3-yl]methyl}-N-methylmethanesulfonamide serves as a crucial pharmacophore, enabling selective binding to the ATP-binding site of target kinases. Recent structural-activity relationship (SAR) studies have further optimized the compound's affinity and selectivity, leading to improved therapeutic profiles.

In addition to its kinase inhibitory properties, this compound has also been investigated for its potential in targeted drug delivery systems. The azetidine ring, known for its conformational rigidity, enhances the compound's stability and bioavailability. Recent preclinical studies have demonstrated its efficacy in animal models, with notable reductions in tumor growth and inflammatory markers. These findings underscore the compound's potential as a lead candidate for further drug development.

Another significant advancement has been the development of novel synthetic routes for N-{[1-(5-bromopyrimidin-2-yl)azetidin-3-yl]methyl}-N-methylmethanesulfonamide. Researchers have employed innovative strategies such as microwave-assisted synthesis and flow chemistry to improve yield and purity. These methods not only enhance the scalability of production but also reduce the environmental impact of synthetic processes, aligning with the principles of green chemistry.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as off-target effects, metabolic stability, and pharmacokinetic properties need to be addressed in future studies. However, the ongoing research efforts and the compound's demonstrated potential suggest that N-{[1-(5-bromopyrimidin-2-yl)azetidin-3-yl]methyl}-N-methylmethanesulfonamide could play a pivotal role in the next generation of therapeutics. Continued exploration of its biological activities and optimization of its chemical structure will be crucial for realizing its full therapeutic potential.